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The indole ring system is a privileged structure in drug discovery, forming the core of numerous
natural products, pharmaceuticals, and biologically active molecules.[1][2] Its unique electronic
properties and ability to participate in various biological interactions have made it a cornerstone
of medicinal chemistry. The introduction of a phenyl group at the C5 position and a
carbaldehyde (formyl) group at the C3 position, as in 5-phenyl-1H-indole-3-carbaldehyde,
creates a molecule with distinct steric and electronic properties. The aldehyde functionality, in
particular, serves as a versatile chemical handle for further molecular elaboration, making this
compound a valuable intermediate for synthesizing more complex therapeutic agents.[3][4]

Indole-3-carbaldehyde and its derivatives are known to be key precursors for a wide range of
biologically active compounds, including those with potential anticancer, antimicrobial, and anti-
inflammatory properties.[3][5] The specific analogue, 5-phenyl-1H-indole-3-carbaldehyde,
combines the established indole-3-carbaldehyde core with a biphenyl-like motif, opening
avenues for exploring novel structure-activity relationships.

Core Physicochemical Properties
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A precise understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The key properties of 5-phenyl-1H-indole-3-
carbaldehyde are summarized below.

Property Value Source

5-phenyl-1H-indole-3-

IUPAC Name N/A
carbaldehyde

CAS Number 141835-34-9 [6][7]

Molecular Formula C1sH11:NO Derived

Molecular Weight 221.26 g/mol Derived
Solid (Typical for indole

Appearance o [8]
derivatives)

Soluble in organic solvents like
DMSO and
Solubility dimethylformamide; sparingly Inferred from parent

soluble in aqueous buffers.[9]

[10]
InChl Key N/A (Not found) N/A
O=Cclc[nH]c2cc(c3ccecee3)cece )
SMILES 15 Derived

Note: Some properties are inferred from the parent compound, indole-3-carbaldehyde, due to
limited specific data for the 5-phenyl derivative.

Synthesis and Mechanistic Rationale

The synthesis of 5-phenyl-1H-indole-3-carbaldehyde can be approached through multiple
strategies. A robust and common method involves a two-step process: (1) A Suzuki-Miyaura
cross-coupling to introduce the phenyl group at the C5 position of an indole precursor, followed
by (2) a Vilsmeier-Haack formylation to install the aldehyde at the C3 position.
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The Vilsmeier-Haack reaction is the method of choice for C3-formylation of electron-rich
heterocycles like indole. The causality behind this regioselectivity lies in the mechanism: the
indole nitrogen directs electrophilic attack to the C3 position, which is the most nucleophilic
carbon, leading to the formation of a stable cationic intermediate that subsequently yields the
aldehyde.

Experimental Protocol: Vilsmeier-Haack Formylation of
5-Phenyl-1H-indole

This protocol describes the C3-formylation step, assuming the starting material, 5-phenyl-1H-
indole, is available.

Materials:

e 5-phenyl-1H-indole

e Anhydrous N,N-Dimethylformamide (DMF)

¢ Phosphorus oxychloride (POCIs)

e Dichloromethane (DCM)

o Saturated sodium bicarbonate solution (NaHCO3)
o Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate (MgSOQOa)

* Ice bath

Procedure:

» Reagent Preparation: In a flame-dried, three-neck round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), cool anhydrous DMF in an ice bath.

» Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCIs) dropwise to the cooled
DMF with vigorous stirring. This exothermic reaction forms the electrophilic Vilsmeier
reagent, [CICH=N(CHs)2]*Cl~. Maintain the temperature below 5°C during this addition.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2778392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Indole Addition: Dissolve 5-phenyl-1H-indole in a minimal amount of anhydrous DCM and
add it dropwise to the freshly prepared Vilsmeier reagent.

Reaction: Allow the reaction mixture to stir at 0°C for 30 minutes, then warm to room
temperature and continue stirring for 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

Quenching and Workup: Once the reaction is complete, carefully pour the mixture into a
beaker of crushed ice.

Neutralization: Slowly add a saturated solution of sodium bicarbonate to neutralize the acidic
mixture until effervescence ceases and the pH is ~7-8.

Extraction: Transfer the mixture to a separatory funnel and extract the product with
dichloromethane (3 x 50 mL).

Washing: Combine the organic layers and wash sequentially with water and saturated brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by column chromatography on silica gel
or by recrystallization to yield pure 5-phenyl-1H-indole-3-carbaldehyde.

Synthetic Workflow Diagram
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Caption: Vilsmeier-Haack formylation of 5-phenyl-1H-indole.

Spectroscopic Profile

Spectroscopic analysis is essential for structural confirmation. While a complete dataset for 5-
phenyl-1H-indole-3-carbaldehyde is not readily available in the cited literature, the expected
spectral characteristics can be reliably predicted based on data from closely related analogues.
[11][12]
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Technique

Expected Characteristics

1H NMR

0 ~12.0-12.5 ppm: Singlet, 1H (indole N-H, if in
DMSO-ds).[11] 6 ~9.9-10.1 ppm: Singlet, 1H
(aldehyde -CHO).[11][12]  ~7.2-8.5 ppm:
Multiplets, aromatic protons (indole and phenyl
rings).[11][12]

13C NMR

0 ~184-187 ppm: Carbonyl carbon (C=0).[11]
[12]  ~110-140 ppm: Aromatic carbons.[11][12]

IR (cm™1)

~3200-3400 cm~1: N-H stretching vibration.[11]
[13] ~1640-1680 cm~1; C=0 stretching of the
aldehyde.[11][13] ~1400-1600 cm~1: C=C

aromatic ring stretching.

MS (ESI)

[M+H]*: m/z = 222.27

Chemical Reactivity and Applications in Drug

Discovery

The chemical behavior of 5-phenyl-1H-indole-3-carbaldehyde is dictated by its three key

features: the indole N-H, the electron-rich heterocyclic ring, and the electrophilic aldehyde

group.

o Aldehyde Group Reactivity: The C3-aldehyde is the primary site for synthetic elaboration. It

readily undergoes condensation reactions with amines and hydrazines to form Schiff bases

and hydrazones, respectively.[14] This is a common strategy for creating libraries of

compounds for biological screening.[5] The aldehyde can also be oxidized to a carboxylic

acid or reduced to an alcohol, providing further diversification pathways.[15]

¢ Indole Ring Reactivity: The indole nitrogen can be alkylated or acylated under basic

conditions, a strategy often used to modulate solubility and pharmacokinetic properties.[2]

[13]

» Applications as a Synthetic Intermediate: As a building block, this molecule is primed for the

synthesis of more complex heterocyclic systems.[4] The indole-3-carbaldehyde scaffold is a
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precursor to compounds with a wide array of biological activities, including antimicrobial,
antioxidant, and cytotoxic (anticancer) effects.[2][5][13] The presence of the C5-phenyl group
offers an additional vector for modification, allowing for the exploration of structure-activity
relationships in areas like kinase inhibition or receptor binding where bi-aryl motifs are often
beneficial.

Conclusion

5-phenyl-1H-indole-3-carbaldehyde is a well-defined chemical entity with significant potential
as a scaffold in medicinal chemistry and as an intermediate in organic synthesis. Its properties
are derived from the synergistic combination of the privileged indole nucleus, a reactive
aldehyde handle, and a C5-phenyl substituent. This guide provides the foundational knowledge
—from physicochemical properties and synthesis to reactivity and potential applications—
required for its effective utilization in a research and drug development setting. The protocols
and data presented herein serve as a reliable starting point for any scientist looking to explore
the rich chemistry of this valuable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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